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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cycloxydim is a selective, post-emergence systemic herbicide used for the control of annual
and perennial grass weeds in a variety of broadleaf crops.[1][2] As a member of the
cyclohexanedione family, its mode of action is the inhibition of the acetyl-CoA carboxylase
(ACCase) enzyme.[2][3] This enzyme is critical for fatty acid biosynthesis, a process essential
for cell membrane formation in susceptible grass species.[3] Broadleaf (dicotyledonous) crops
generally exhibit a high degree of tolerance to cycloxydim due to a less sensitive ACCase
enzyme.[4]

Despite this inherent tolerance, it is crucial to experimentally verify the phytotoxicity of
cycloxydim on non-target crop species under specific environmental conditions and at various
application rates, particularly at rates exceeding the recommended dosage to simulate spray
overlaps. These application notes provide a detailed protocol for assessing the phytotoxicity of
cycloxydim on non-target crop species, ensuring crop safety and generating reliable data for
regulatory and research purposes.

Data Presentation: Cycloxydim Phytotoxicity on
Non-Target Crops
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The following tables summarize expected phytotoxicity data for cycloxydim on various
tolerant, non-target crop species.

Disclaimer: The quantitative data presented in these tables are illustrative examples based on
qualitative reports of high crop tolerance and typical results from herbicide phytotoxicity studies.
Specific quantitative data from dose-response studies of cycloxydim on these non-target
crops is not widely available in the public domain.

Table 1: Visual Phytotoxicity Assessment of Cycloxydim on Non-Target Crop Species
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. Visual Injury Rating Visual Injury Rating
. Cycloxydim Rate (g
Crop Species i Iha): (EWRC Scale, 1-9)> (EWRC Scale, 1-9)?
a.i.
at 14 DAT? at 28 DAT?

Sugar Beet (Beta

) 0 (Control) 1 1
vulgaris)
200 (1x) 1 1
400 (2x) 1-2 1
Oilseed Rape
) 0 (Control) 1 1
(Brassica napus)
200 (1x) 1 1
400 (2x) 1-2 1
Soybean (Glycine
Y (Gly 0 (Control) 1 1
max)
200 (1x) 1 1
400 (2x) 1 1
Field Pea (Pisum
) 0 (Control) 1 1
sativum)
200 (1x) 1 1
400 (2x) 1 1
Faba Bean (Vicia
0 (Control) 1 1
faba)
200 (1x) 1 1
400 (2x) 1 1

1 g a.i./ha = grams of active ingredient per hectare. 1x represents a typical recommended field
rate, and 2x represents a double dose. 2 EWRC (European Weed Research Council) scale: 1 =
no effect, 9 = complete kill. A rating of 1-2 generally indicates excellent crop safety. 3 DAT =
Days After Treatment.
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Table 2: Effect of Cycloxydim on Biomass and Yield of Non-Target Crop Species

Shoot Dry Biomass

. Cycloxydim Rate (g Final Yield (% of
Crop Species . (% of Control) at 28
a.i./ha) Control)
DAT
Sugar Beet (Beta
) 0 (Control) 100 100
vulgaris)
200 (1x) ~100 ~100
400 (2x) >98 >98
Oilseed Rape
) 0 (Control) 100 100
(Brassica napus)
200 (1x) ~100 ~100
400 (2x) >98 >98
Soybean (Glycine
0 (Control) 100 100
max)
200 (1x) ~100 ~100
400 (2x) >99 >99

Experimental Protocols

This section outlines a detailed methodology for conducting a greenhouse or field experiment
to assess the phytotoxicity of cycloxydim on non-target crop species.

Plant Material and Growth Conditions

e Species Selection: Choose non-target crop species of interest. Recommended species with
known tolerance include sugar beet, oilseed rape, soybean, field pea, and faba bean.[1]
Include at least two different cultivars of each species to account for potential varietal
differences in sensitivity.

e Potting and Growth Medium: For greenhouse studies, sow 5-10 seeds of each cultivar in 15-
20 cm diameter pots filled with a sterile, well-draining potting mix (e.g., a mixture of peat,
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perlite, and vermiculite).

e Greenhouse Conditions: Maintain greenhouse conditions appropriate for the selected crop
species. A typical starting point would be a 16/8 hour day/night photoperiod, temperatures of
22-25°C during the day and 16-18°C at night, and a relative humidity of 60-70%.

e Thinning: After emergence, thin the seedlings to a uniform number per pot (e.g., 2-4 plants)
to ensure consistent growth.

o Field Trials: For field studies, select a site with uniform soil type and low weed pressure.
Prepare the seedbed according to standard agronomic practices for the selected crops.

Experimental Design and Treatments

e Design: Employ a randomized complete block design (RCBD) with a minimum of four
replications for each treatment.

e Treatments:
o Untreated Control (sprayed with water and adjuvant only).
o Cycloxydim at the recommended application rate (1x; e.g., 200 g a.i./ha).

o Cycloxydim at double the recommended application rate (2x; e.g., 400 g a.i./ha) to
assess the margin of crop safety.

» Herbicide Application:

o Apply treatments at the appropriate growth stage for the crop, typically between the 2- to
8-leaf stage.

o Use a calibrated laboratory or field plot sprayer that delivers a uniform spray volume (e.g.,
200-400 L/ha).

o Include a recommended adjuvant (e.g., crop oil concentrate) as specified on the
cycloxydim product label to ensure optimal absorption.

Assessment of Phytotoxicity
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e Visual Injury Assessment:

o Visually assess phytotoxicity at 3, 7, 14, and 28 days after treatment (DAT).

o Use a standardized rating scale, such as the European Weed Research Council (EWRC)
1-9 scale (Table 3) or the Canadian Weed Science Society (CWSS) 0-100% scale.[5][6]
Ratings should be made by at least two independent, trained assessors.

Table 3: EWRC Phytotoxicity Rating Scale

Rating Description

1 No effect

) Slight effects (e.g., very slight discoloration or
stunting), fully recoverable

3 Minor, but clearly visible effects

4 More pronounced effects, but not permanent

. Medium damage (e.g., moderate stunting,
chlorosis)

6 Strong damage, but plants likely to recover

7 Very strong damage, recovery uncertain

8 Almost complete destruction

| 9 | Complete kill |

e Plant Height Measurement:

o At each assessment timing, measure the height of each plant from the soil surface to the

apical meristem.

o Calculate the average height per pot or plot.

e Biomass Determination:
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o At 28 DAT, harvest the above-ground plant material for two of the four replications.

o Dry the plant material in an oven at 70°C for 72 hours or until a constant weight is
achieved.

o Record the dry weight and express it as a percentage of the untreated control.
 Yield and Quality Assessment (Field Studies):

o At crop maturity, harvest the remaining two replications to determine the final yield.

o For crops like oilseed rape and soybean, measure seed yield ( kg/ha ) and thousand-seed
weight.

o For sugar beet, measure root yield (t/ha) and sugar content.

Data Analysis

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD. Use
a suitable mean separation test (e.g., Tukey's HSD) to determine significant differences
between treatment means at a significance level of p < 0.05.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for assessing cycloxydim phytotoxicity.
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Cycloxydim Mode of Action and Plant Stress Response

Pathway

Herbicide Action

Cycloxydim Application

ACCase Enzyme
(in Chloroplast)

Primary Metabolic Impact

Malonyl-CoA Production

Blocked
A

Fatty Acid Biosynthesis | |

isrupted

Downstream Stress Stgnaling

Metabolic Shift

Cell Membrane Formation

1

Reactive Oxygen Species (ROS)
Accumulation

Hormone Signaling Altered

(e.g., Jasmonate, Salicylic Acid)

Stress Gene Expression
(e.g., Detoxification Genes)

(e.g., Glucose Accumulation)

Plant Response

Susceptible Grass:
- Growth Cessation

- Chlorosis, Necrosis
- Plant Death

Tolerant Crop:
- Insensitive ACCase
- Rapid Detoxification
- No Visible Injury
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Caption: Cycloxydim's mechanism and resulting plant stress pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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